2-phenylmethoxy-N,N-bis(phenylmethyl)acetamide

• CAS No.: 308266-10-6
• Molecular Formula: C23H23NO2
• Molecular Weight: 345.4 g/mol
• IUPAC Name: N,N-dibenzyl-2-phenylmethoxyacetamide
• InChI: InChI=1S/C23H23NO2/c25-23(19-26-18-22-14-8-3-9-15-22)24(16-20-10-4-1-5-11-20)17-21-12-6-2-7-13-21/h1-15H,16-19H2
• InChI Key: CWTMJHYKYNGXDU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CC2=CC=CC=C2)C(=O)COCC3=CC=CC=C3

Description

2-Phenylmethoxy-N,N-bis(phenylmethyl)acetamide is a substituted acetamide derivative characterized by a central acetamide backbone with three distinct substituents:

• N,N-Bis(phenylmethyl) groups: Two benzyl (phenylmethyl) groups are attached to the nitrogen atom, contributing steric bulk and lipophilicity.
• 2-Phenylmethoxy group: A phenoxy methyl group is bonded to the α-carbon of the acetamide, introducing electronic and steric effects due to the aromatic ring and ether linkage.

This compound is structurally related to pharmaceuticals, agrochemicals, and specialty chemicals, where the benzyl and aryloxy groups modulate solubility, reactivity, and biological activity. Its synthesis likely involves alkylation or condensation reactions, as seen in analogous compounds (e.g., N,N-dibenzylacetamide derivatives) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-phenylmethoxy-N,N-bis(phenylmethyl)acetamide typically involves the reaction of 2-phenylmethoxyacetic acid with N,N-bis(phenylmethyl)amine under specific conditions . The reaction is usually carried out in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) to facilitate the formation of the amide bond .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process .

Chemical Reactions Analysis

Types of Reactions

2-phenylmethoxy-N,N-bis(phenylmethyl)acetamide can undergo various chemical reactions, including:

Oxidation: The phenylmethoxy group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The amide group can be reduced to form amines.

Substitution: The phenyl groups can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Electrophilic aromatic substitution can be facilitated by reagents like bromine (Br2) or nitric acid (HNO3).

Major Products Formed

Oxidation: Formation of benzaldehyde or benzoic acid derivatives.

Reduction: Formation of N,N-bis(phenylmethyl)amine derivatives.

Substitution: Formation of brominated or nitrated phenyl derivatives.

Scientific Research Applications

2-phenylmethoxy-N,N-bis(phenylmethyl)acetamide has various applications in scientific research, including:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-phenylmethoxy-N,N-bis(phenylmethyl)acetamide involves its interaction with specific molecular targets. The phenylmethoxy and phenylmethyl groups may facilitate binding to proteins or enzymes, thereby modulating their activity. The exact pathways and targets can vary depending on the specific application and context .

Comparison with Similar Compounds

N,N-Dibenzylacetamide (CAS 10479-30-8)

Structural Differences : Lacks the 2-phenylmethoxy substituent on the α-carbon.
Properties and Applications :

• Molecular Weight : 253.31 g/mol (vs. higher for the target compound due to the additional phenylmethoxy group).
• LogP : Estimated ~3.0 (lower lipophilicity compared to halogenated analogs).
• Role : Intermediate in organic synthesis; used in peptide mimetics and coordination chemistry .

N,N-Dibenzyl-2-chloro-acetamide (CAS 2567-51-3)

Structural Differences : Chloro substituent replaces the phenylmethoxy group.
Key Data :

• Molecular Weight : 273.76 g/mol
• Boiling Point : 432.1°C
• LogP : 3.45 (higher lipophilicity due to chlorine)
• Applications: Potential alkylating agent; used in pesticide synthesis (e.g., chloroacetamide herbicides) .

2-Amino-N,N-bis(thiophen-2-ylmethyl)acetamide

Structural Differences: Thiophenmethyl groups replace benzyl groups; amino group replaces phenylmethoxy. Properties:

• Electronic Effects : Thiophene rings offer π-electron richness but lower stability compared to benzene.
• Functionality: Amino group enables hydrogen bonding and salt formation, useful in drug design (e.g., protease inhibitors) .

2-(4-Bromophenyl)-N-(2-methoxyphenyl)acetamide

Structural Differences : Bromophenyl and methoxyphenyl substituents instead of benzyl/phenylmethoxy groups.
Research Findings :

• Crystallography : Displays planar acetamide backbone with halogen bonding (Br) influencing crystal packing .
• Bioactivity : Analogous brominated acetamides show antimicrobial properties due to halogen-mediated interactions .

Data Table: Comparative Analysis of Acetamide Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	LogP	Applications
2-Phenylmethoxy-N,N-bis(phenylmethyl)acetamide	C₂₄H₂₅NO₂	~359.47	N,N-bis(benzyl), 2-phenylmethoxy	~3.8*	Specialty chemicals, pharmaceuticals
N,N-Dibenzylacetamide	C₁₆H₁₇NO	253.31	N,N-bis(benzyl)	~3.0	Synthetic intermediate
N,N-Dibenzyl-2-chloro-acetamide	C₁₆H₁₆ClNO	273.76	N,N-bis(benzyl), 2-chloro	3.45	Agrochemicals, alkylation studies
2-Amino-N,N-bis(thiophen-2-ylmethyl)acetamide	C₁₄H₁₇N₃OS₂	307.43	N,N-bis(thiophenmethyl), 2-amino	~2.5	Drug discovery (e.g., enzyme targets)
2-(4-Bromophenyl)-N-(2-methoxyphenyl)acetamide	C₁₅H₁₄BrNO₂	348.19	4-bromophenyl, 2-methoxyphenyl	~3.2	Antimicrobial agents

*Estimated based on substituent contributions.

Research Findings and Mechanistic Insights

• Steric Effects : The N,N-bis(benzyl) groups in 2-phenylmethoxy-N,N-bis(phenylmethyl)acetamide hinder nucleophilic attack at the carbonyl carbon compared to less bulky analogs (e.g., N-methylacetamides) .
• Biological Relevance : Benzyl groups enhance blood-brain barrier penetration, making such compounds candidates for central nervous system-targeted drugs .

Biological Activity

2-Phenylmethoxy-N,N-bis(phenylmethyl)acetamide is a compound of interest in medicinal chemistry due to its potential biological activities, particularly in the context of cancer treatment. This article synthesizes available research findings on the biological activity of this compound, focusing on its mechanisms, efficacy, and potential therapeutic applications.

Chemical Structure and Properties

The compound features a phenylmethoxy group and a bis(phenylmethyl) moiety attached to an acetamide backbone. The structural characteristics are essential for its biological activity, influencing interactions with biological targets.

Research indicates that compounds similar to 2-phenylmethoxy-N,N-bis(phenylmethyl)acetamide may act through various mechanisms:

• Inhibition of Gli1-mediated transcription : Compounds with similar structures have shown selective inhibition of Gli1, a transcription factor implicated in tumor growth. The inhibition was measured using IC50 values, indicating the concentration required to inhibit 50% of the target activity. Selective compounds demonstrated 3 to 4 times weaker inhibition of Gli2-mediated transcription compared to Gli1, suggesting a targeted approach to cancer therapy .
• Cytotoxic effects on cancer cells : The compound's derivatives have been evaluated for their antiproliferative effects against various cancer cell lines, including MCF-7 and MDA-MB-231. These studies revealed significant cytotoxicity with IC50 values in the nanomolar range, indicating potent activity against these breast cancer cell lines .

Table 1: Biological Activity Summary

Activity Type	Observed Effect	Reference
Gli1 Inhibition	IC50 = 20 µM
Antiproliferative	IC50 = 52 nM (MCF-7)
Cytotoxicity	Significant against cancer cells
Selectivity for Cancer	3-4 times weaker inhibition on Gli2

Case Studies

Several studies have highlighted the biological activity of related compounds:

• Anticancer Activity : In a study focusing on acetamide derivatives, compounds similar to 2-phenylmethoxy-N,N-bis(phenylmethyl)acetamide exhibited selective cytotoxicity towards cancer cells while sparing non-malignant cells. This selectivity is crucial for reducing potential side effects during treatment .
• Heme Oxygenase-1 Inhibition : Research has shown that certain acetamide-based compounds inhibit heme oxygenase-1 (HO-1), which plays a role in oxidative stress responses and inflammation. This inhibition suggests potential therapeutic applications in diseases where oxidative stress is a contributing factor .